Cas no 1446428-14-3 (7-Nitro-1-tosyl-1H-indole)

• Product Name: 7-Nitro-1-tosyl-1H-indole
• CAS No: 1446428-14-3
• MF: C₁₅H₁₂N₂O₄S
• MW: 316.331782341003
• MDL: MFCD30489385
• CID: 2359795
• Update Time: 2025-10-28

7-Nitro-1-tosyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1-tosyl-1H-indole
• 1-Tosyl-7-nitro-1H-indole
• J3.522.927B
• 7-Nitro-1-tosyl-1H-indole

• MDL： MFCD30489385
• Inchi： 1S/C15H12N2O4S/c1-11-5-7-13(8-6-11)22(20,21)16-10-9-12-3-2-4-14(15(12)16)17(18)19/h2-10H,1H3
• InChI Key： JEKTYRMYTBZKKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C=CC=C(C1=2)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 517
• Topological Polar Surface Area: 93.3

Additional information on 7-Nitro-1-tosyl-1H-indole

7-Nitro-1-tosyl-1H-indole (CAS No. 1446428-14-3): A Versatile Building Block in Organic Synthesis

7-Nitro-1-tosyl-1H-indole (CAS No. 1446428-14-3) is an important nitro-substituted indole derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This compound serves as a valuable intermediate in drug discovery and material science due to its unique electronic properties and reactivity profile. The presence of both electron-withdrawing nitro group and tosyl protecting group makes this molecule particularly interesting for various synthetic transformations.

The structural features of 7-Nitro-1-tosyl-1H-indole include a nitro group at the 7-position of the indole ring and a tosyl (p-toluenesulfonyl) group at the nitrogen atom. This combination creates a molecule with distinct electronic characteristics that are frequently exploited in palladium-catalyzed cross-coupling reactions, a topic of great interest in current synthetic chemistry research. Many researchers are actively searching for information about nitroindole synthesis methods and tosyl-protected heterocycles, making this compound particularly relevant to contemporary chemical investigations.

In pharmaceutical applications, 7-Nitro-1-tosyl-1H-indole serves as a precursor for various biologically active compounds. The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous drugs targeting central nervous system disorders, inflammatory conditions, and cancer therapies. Recent searches in scientific databases show growing interest in nitroindole derivatives as kinase inhibitors and antimicrobial agents, areas where this compound may find potential applications.

The synthesis of 7-Nitro-1-tosyl-1H-indole typically involves nitration of 1-tosylindole under controlled conditions. This process requires careful optimization to achieve high regioselectivity for the 7-position, a common challenge that many organic chemists encounter when working with indole nitration reactions. Recent advancements in green chemistry approaches have led to improved methods for such transformations, addressing environmental concerns that are increasingly important to researchers and industry professionals.

From a commercial perspective, 7-Nitro-1-tosyl-1H-indole is available from several specialty chemical suppliers, with purity specifications typically ranging from 95% to 98%. The compound's stability allows for convenient storage and handling, though it should be protected from light and moisture for long-term preservation. Market analysis indicates growing demand for functionalized indole building blocks, driven by expanding research in small molecule drug development and material science applications.

In material science, the electron-deficient nature of 7-Nitro-1-tosyl-1H-indole makes it interesting for developing organic semiconductors and photovoltaic materials. The compound's ability to participate in charge-transfer complexes has attracted attention from researchers working on organic electronic devices, a field that has seen exponential growth in recent years. This aligns with current trends in sustainable energy research and the search for alternative energy materials.

The safety profile of 7-Nitro-1-tosyl-1H-indole is well-documented, with standard laboratory precautions being sufficient for its handling. While not classified as highly hazardous, proper personal protective equipment should always be used when working with this or any chemical compound. Recent emphasis on laboratory safety protocols and responsible chemical handling has made such information particularly valuable to the scientific community.

Future research directions involving 7-Nitro-1-tosyl-1H-indole may explore its potential in click chemistry applications, metal-organic frameworks, and as a scaffold for covalent inhibitors in drug discovery. The compound's versatility ensures its continued relevance in chemical research, particularly as synthetic methodologies advance and new applications for functionalized heterocycles emerge in various scientific disciplines.

For researchers interested in purchasing 7-Nitro-1-tosyl-1H-indole, it's important to verify the supplier's certificate of analysis and quality control procedures. The compound's price and availability may vary depending on market conditions and purity requirements. Many scientists are currently searching for information about bulk purchasing options and custom synthesis services for such specialized intermediates.

In conclusion, 7-Nitro-1-tosyl-1H-indole (CAS No. 1446428-14-3) represents an important tool in modern synthetic chemistry with applications spanning pharmaceuticals, materials science, and chemical biology. Its unique structural features and reactivity continue to make it a valuable compound for researchers exploring new heterocyclic chemistry and developing innovative solutions to current scientific challenges.